Cas no 17788-86-2 ([3-[[(e)-but-2-enoyl]amino]phenyl] N-propan-2-ylcarbamate)

• Product Name: [3-[[(e)-but-2-enoyl]amino]phenyl] N-propan-2-ylcarbamate
• CAS No: 17788-86-2
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 906569
• PubChem ID: 5864051
• Update Time: 2025-04-19

[3-[[(e)-but-2-enoyl]amino]phenyl] N-propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• [3-[[(e)-but-2-enoyl]amino]phenyl] N-propan-2-ylcarbamate
• N-Isopropylcarbamic acid 3-[(1-oxo-2-butenyl)amino]phenyl ester
• 3'-Isopropylcarbamoyloxycrotonanilide
• AC1NYRQ9
• BRN 2145399
• Crotonanilide, isopropylcarbamate
• Crotonanilide, m-hydroxy-, isopropylcarbamate
• CROTONANILIDE, m-HYDROXY-, ISOPROPYLCARBAMATE (ester)
• m-Crotonamidophenyl isopropylcarbamate
• NSC 222513
• WLN: 2U1VMR COVMY1&amp
• NSC-222513
• 17788-86-2
• WLN: 2U1VMR COVMY1&1
• AKOS040751322
• Carbamic acid, 1-methyl-3-oxo-3-(phenylamino)-1-propenyl ester
• [3-(But-2-enoylamino)phenyl]n-propan-2-ylcarbamate
• Carbamic acid, (1-methylethyl)-, 1-methyl-3-oxo-3-(phenylamino)-1-propenyl ester
• NSC222513

• Inchi： 1S/C14H18N2O3/c1-4-6-13(17)16-11-7-5-8-12(9-11)19-14(18)15-10(2)3/h4-10H,1-3H3,(H,15,18)(H,16,17)/b6-4+
• InChI Key： JFGQTRRCWGNSKV-GQCTYLIASA-N
• SMILES： O(C(NC(C)C)=O)C1C=CC=C(C=1)NC(/C=C/C)=O

Computed Properties

• Exact Mass: 262.13184
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43